Cas no 173841-05-9 (3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 173841-05-9
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• MDL: MFCD22395741
• CID: 3164157
• PubChem ID: 76323802
• Update Time: 2024-11-08

3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-methyl-1H-pyrazole-5-carboxylicacid
• 3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid
• SCHEMBL19253450
• MFCD22395741
• BS-13361
• SY147442
• Z1480640346
• STL589161
• CS-0058332
• A1-40705
• DB-204209
• CHEMBL2287219
• YGA84105
• AKOS023597733
• C77500
• EN300-114911
• 173841-05-9
• 5-bromo-2-methylpyrazole-3-carboxylic acid

• MDL： MFCD22395741
• Inchi： 1S/C5H5BrN2O2/c1-8-3(5(9)10)2-4(6)7-8/h2H,1H3,(H,9,10)
• InChI Key： LOXQQUJUBRXMHJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 203.95344g/mol
• Monoisotopic Mass: 203.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives